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Compound of Interest

2-(Azepan-1-YL)-2-(4-
Compound Name:
chlorophenyl)acetic acid

Cat. No.: B11850452

Get Quote

Executive Summary

2-(Azepan-1-yl)-2-(4-chlorophenyl)acetic acid (Molecular Formula:

) represents a specialized structural motif combining a lipophilic 4-chlorophenyl group, a polar
carboxylic acid tail, and a bulky, seven-membered azepane (homopiperidine) ring.

This molecular architecture is characteristic of "privileged structures" in medicinal chemistry,
sharing pharmacophoric features with non-steroidal anti-inflammatory drugs (NSAIDs)
(phenylacetic acid backbone) and antihistamines/psychoactive agents (azepane moiety).[1]
The presence of a chiral center at the

-position renders this molecule a candidate for enantioselective synthesis or chiral resolution, a
critical quality attribute in pharmaceutical development.[1]

Key Analytical Challenges:

» Conformational Flexibility: The seven-membered azepane ring exhibits complex fluxional
behavior in NMR timescales.[1]
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e Chirality: The

-carbon is a stereogenic center requiring rigorous enantiomeric excess (ee) determination.[1]

o Zwitterionic Character: The basic tertiary amine and acidic carboxyl group allow for

zwitterionic equilibrium, influencing solubility and chromatographic retention.[1]

Physicochemical Profile & Chemical Identity[1][2][3]

[4]5]

Property

Specification / Value

IUPAC Name

2-(Azepan-1-yl)-2-(4-chlorophenyl)acetic acid

Molecular Formula

Molecular Weight

267.75 g/mol

Monoisotopic Mass

267.1026 Da (

Cl)

White to off-white crystalline solid (typically as
Appearance

HCI salt)

Soluble in DMSO, Methanol; pH-dependent
Solubility solubility in aqueous media (high at pH < 2 and

pH > 8).[2][3][4][5][6]
pKa (Predicted) Acid: ~3.8 (COOH); Base: ~8.5 (Tertiary Amine)

LogP (Predicted)

2.1 — 2.5 (Lipophilic, but modulated by

ionization)

Synthetic Context & Impurity Logic

To accurately analyze the structure, one must understand its origin.[1] The two primary

synthetic routes dictate the impurity profile.[1]

Route A: Nucleophilic Substitution (Standard)

Reaction of
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-bromo-4-chlorophenylacetic acid with azepane.[1]

e Mechanism:
displacement.[1]

o Key Impurities:
o Hydrolysis byproduct:

-hydroxy-4-chlorophenylacetic acid (from moisture).[1]

o Elimination byproduct: 4-chlorophenylglyoxylic acid derivatives (if oxidation occurs).[1]

o Regioisomers: Unlikely due to specific alpha-halo positioning.[1]

Route B: Strecker-Type Synthesis
Reaction of 4-chlorobenzaldehyde, azepane, and cyanide, followed by hydrolysis.[1]
o Key Impurities:

o -aminonitrile intermediate (incomplete hydrolysis).[1]

o 4-chlorobenzoic acid (oxidation of aldehyde).[1]

Diagram 1: Synthesis & Impurity Workflow
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|- — — Excess Reagent
/ e Impurity B:
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AH e Ty TEsile A Alpha-Bromination Alpha-Bromo Intermediate | __H20/Hydrolysis |mourity A:
= mpurity A:
Alpha-Hydroxy Acid

\ 4

Click to download full resolution via product page

Caption: Synthetic pathway via nucleophilic substitution highlighting critical impurity origins.

© 2026 BenchChem. All rights reserved. 3/10 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/4-Chlorophenyl_acetic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/4-Chlorophenyl_acetic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/4-Chlorophenyl_acetic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/4-Chlorophenyl_acetic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/4-Chlorophenyl_acetic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/4-Chlorophenyl_acetic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/4-Chlorophenyl_acetic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/4-Chlorophenyl_acetic-acid
https://www.benchchem.com/product/b11850452/docs?utm_src=pdf-body-img#comprehensive-structural-analysis-2-azepan-1-yl-2-4-chlorophenyl-acetic-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11850452?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Spectroscopic Elucidation Strategies
A. Mass Spectrometry (MS)

The presence of chlorine provides a definitive isotopic signature.[1]
« lonization: ESI+ (Electrospray lonization, Positive Mode).[1]
e Molecular lon (
):
o m/z 268.1 (
Cl isotope, 100% intensity).[1]
o m/z 270.1 (
Cl isotope, ~32% intensity).[1]
o Diagnostic: The 3:1 peak height ratio confirms the monochloro substitution.[1]
o Fragmentation Pattern (
):
o Loss of COOH:

(Decarboxylation is common in
-amino acids).[1]
o Tropylium lon:
(Chlorobenzyl cation formation).[1]
o Azepane Ring:

(Azepanium ion).[1]

B. Nuclear Magnetic Resonance (NMR)
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The fluxional nature of the 7-membered ring broadens signals at room temperature.[1] High-
temperature NMR (

) may sharpen peaks.[1]

H NMR (400 MHz, DMSO-

) Prediction:

Position

Shift (

ppm)

Multiplicity

Integration

Assignment
Logic

COOH

11.0-13.0

Broad Singlet

1H

Carboxylic acid
proton

(exchangeable).

[1]

7.30-7.50

Multiplet (AA'BBY)

4H

4-Chlorophenyl
ring symmetry.[1]

-CH

4.10-4.30

Singlet

1H

Benzylic
methine.[1]
Distinctive singlet
as no vicinal

protons exist.[1]

Azepane

-CH

2.60 - 2.80

Broad Multiplet

4H

Protons adjacent
to Nitrogen.[1]
Broadened by

ring inversion.[1]

Azepane

-CH

1.50-1.70

Multiplet

8H

Remaining ring
methylene

protons.[1]

C NMR Prediction:

e Carbonyl (C=0): ~172-175 ppm.[1]

e Aromatic C-CI: ~133 ppm (quaternary).[1]
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e Aromatic C-ipso: ~135 ppm.[1]
e -Carbon: ~70-75 ppm (Deshielded by N and Phenyl).[1]
e Azepane N-CH
: ~50-55 ppm.[1]
e Azepane CH
: ~25-30 ppm.[1]
C. Infrared Spectroscopy (FT-IR)
e 3300 - 2500 cm
: Broad O-H stretch (carboxylic acid dimer).[1]

e 1720-1700cm

: Strong C=0 stretch (Acid carbonyl).[1]

e 1090 cm

: C-Cl stretch (Aromatic).
Stereochemical Analysis (Chirality)
The molecule possesses one chiral center at the

-carbon.[1]

Enantiomeric Separation Protocol

Since the synthesis is likely racemic, separating the (R) and (S) enantiomers is critical for
biological profiling.[1]

e Method: Chiral High-Performance Liquid Chromatography (HPLC).[1]

o Column Selection: Polysaccharide-based columns (e.g., Chiralpak AD-H or OD-H).[1]
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o Mobile Phase: Hexane : Isopropanol : TFA (90:10:0.1).[1] The acid additive (TFA) is crucial to
suppress ionization of the carboxylic acid and amine, ensuring sharp peak shape.[1]

Absolute Configuration Assignment

o X-Ray Crystallography: The "Gold Standard."[1] Requires growing a single crystal of the salt
(e.g., HCl salt).[1] The heavy chlorine atom facilitates anomalous scattering methods for
absolute structure determination.[1]

e Circular Dichroism (CD): Comparison of the CD spectrum with known
-phenylglycine derivatives.[1]

Analytical Workflow Diagram

The following diagram outlines the logical flow for full characterization, from crude synthesis to
validated pure compound.
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Caption: Step-by-step decision tree for the structural validation of the target compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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